Cas no 951744-82-4 (1-(benzyloxy)carbonyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid)
1-(benzyloxy)carbonyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- YHEOMMGLOWRHCG-UHFFFAOYSA-N
- 1-[(benzyloxy)carbonyl]-4-(methoxycarbonyl)piperidine-4-carboxylic acid
- SCHEMBL3096818
- EN300-28229080
- 1-benzyloxycarbonyl-4-methoxycarbonyl-4-piperidinecarboxylic acid
- 951744-82-4
- 1-(benzyloxy)carbonyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid
-
- Inchi: 1S/C16H19NO6/c1-22-14(20)16(13(18)19)7-9-17(10-8-16)15(21)23-11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,18,19)
- InChI Key: YHEOMMGLOWRHCG-UHFFFAOYSA-N
- SMILES: O(C)C(C1(C(=O)O)CCN(C(=O)OCC2C=CC=CC=2)CC1)=O
Computed Properties
- Exact Mass: 321.12123733g/mol
- Monoisotopic Mass: 321.12123733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 93.1Ų
1-(benzyloxy)carbonyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28229080-0.05g |
1-[(benzyloxy)carbonyl]-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
951744-82-4 | 0.05g |
$912.0 | 2023-09-09 | ||
| Enamine | EN300-28229080-0.1g |
1-[(benzyloxy)carbonyl]-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
951744-82-4 | 0.1g |
$956.0 | 2023-09-09 | ||
| Enamine | EN300-28229080-0.25g |
1-[(benzyloxy)carbonyl]-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
951744-82-4 | 0.25g |
$999.0 | 2023-09-09 | ||
| Enamine | EN300-28229080-0.5g |
1-[(benzyloxy)carbonyl]-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
951744-82-4 | 0.5g |
$1043.0 | 2023-09-09 | ||
| Enamine | EN300-28229080-1.0g |
1-[(benzyloxy)carbonyl]-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
951744-82-4 | 1g |
$1086.0 | 2023-05-25 | ||
| Enamine | EN300-28229080-2.5g |
1-[(benzyloxy)carbonyl]-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
951744-82-4 | 2.5g |
$2127.0 | 2023-09-09 | ||
| Enamine | EN300-28229080-5.0g |
1-[(benzyloxy)carbonyl]-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
951744-82-4 | 5g |
$3147.0 | 2023-05-25 | ||
| Enamine | EN300-28229080-10.0g |
1-[(benzyloxy)carbonyl]-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
951744-82-4 | 10g |
$4667.0 | 2023-05-25 | ||
| Enamine | EN300-28229080-1g |
1-[(benzyloxy)carbonyl]-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
951744-82-4 | 1g |
$1086.0 | 2023-09-09 | ||
| Enamine | EN300-28229080-5g |
1-[(benzyloxy)carbonyl]-4-(methoxycarbonyl)piperidine-4-carboxylic acid |
951744-82-4 | 5g |
$3147.0 | 2023-09-09 |
1-(benzyloxy)carbonyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
Additional information on 1-(benzyloxy)carbonyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid
Comprehensive Overview of 1-(benzyloxy)carbonyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid (CAS No. 951744-82-4)
1-(benzyloxy)carbonyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid (CAS No. 951744-82-4) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often abbreviated as Boc-protected piperidine derivative, plays a pivotal role in the development of novel drug candidates, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition studies. Its unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and methoxycarbonyl moiety, make it a versatile building block for medicinal chemists.
In recent years, the demand for piperidine derivatives has surged due to their prominence in drug discovery pipelines. Researchers frequently search for terms like "piperidine-based drug synthesis" or "Cbz-protected amino acids," reflecting the growing interest in this chemical space. The compound's CAS No. 951744-82-4 is often queried in scientific databases, underscoring its importance in high-throughput screening and structure-activity relationship (SAR) studies.
The molecular structure of 1-(benzyloxy)carbonyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid features a piperidine ring substituted at the 4-position with both carboxylic acid and methoxycarbonyl groups. This arrangement provides multiple sites for chemical modification, enabling the creation of diverse analogs. The benzyloxycarbonyl group serves as a protective function for the nitrogen atom, a common strategy in peptide synthesis and heterocyclic chemistry.
From a synthetic chemistry perspective, this compound is frequently employed in multistep organic synthesis. Laboratory protocols often involve its use in amide bond formation, esterification reactions, and N-deprotection sequences. The presence of both carboxylic acid and ester functionalities allows for selective transformations, making it valuable for constructing complex molecular architectures. These properties align with current trends in fragment-based drug design and combinatorial chemistry.
Quality control of CAS No. 951744-82-4 typically involves advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. Purity specifications are crucial for research applications, particularly when the compound serves as an intermediate in API synthesis. The pharmaceutical industry maintains strict standards for such building blocks, as impurities can significantly impact downstream biological activity and drug safety profiles.
Recent publications highlight the compound's utility in developing neurologically active compounds. Its structural similarity to various GABAergic system modulators has prompted investigations into potential applications for neurodegenerative disorders and pain management therapeutics. These research directions correspond with frequent search queries about "piperidine CNS drugs" and "carboxylic acid derivatives in medicine," demonstrating the compound's relevance to current biomedical challenges.
Storage and handling of 1-(benzyloxy)carbonyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid require standard laboratory precautions. The material should be kept in airtight containers under inert atmosphere when long-term stability is desired. Like many organic intermediates, protection from moisture and extreme temperatures helps maintain its chemical integrity. These handling considerations are particularly important for researchers conducting automated synthesis or parallel experimentation.
The commercial availability of CAS No. 951744-82-4 through major chemical suppliers has facilitated its widespread adoption in academic and industrial settings. Procurement specialists often search for "bulk piperidine derivatives" or "custom synthesis of protected amino acids," reflecting the compound's importance in contract research organizations and pharmaceutical development pipelines. Its price and availability metrics are frequently monitored by market analysts covering the fine chemicals sector.
From an environmental perspective, proper disposal methods for 1-(benzyloxy)carbonyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid follow standard protocols for organic waste management. The compound's biodegradability and ecotoxicological profile have been subjects of regulatory reviews, particularly concerning its use in green chemistry applications. These aspects gain increasing attention as the chemical industry moves toward more sustainable practices.
Future research directions for this compound may explore its potential in bioconjugation chemistry and prodrug development. The growing field of targeted drug delivery could benefit from the compound's multifunctional nature, allowing for the creation of smart drug carriers and controlled-release formulations. Such applications align with trending searches for "advanced drug delivery systems" and "next-generation pharmaceuticals," indicating areas of high scientific and commercial interest.
951744-82-4 (1-(benzyloxy)carbonyl-4-(methoxycarbonyl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)